
Muscomin: An Obscure Homoisoflavanone with
No Documented Traditional Medicinal Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Muscomin

Cat. No.: B1256285 Get Quote

A comprehensive review of available scientific and ethnobotanical literature reveals a

significant absence of information regarding the use of the chemical compound muscomin in

any traditional medicine or ethnobotanical context. While the compound has been identified

and chemically characterized, there is no evidence to suggest its historical or contemporary

use in healing practices by any indigenous or local communities.

Muscomin is a type of organic compound known as a homoisoflavanone.[1] These are a class

of homoisoflavonoids built upon a chromanone structure.[1] The scientific literature indicates

that muscomin has been isolated from the plant Veltheimia viridifolia. However, beyond this

chemical and botanical context, there is a notable scarcity of research. Multiple sources

explicitly state that very few scientific articles have been published on muscomin, highlighting

its obscurity in the scientific community.[1]

Chemical and Physical Properties
Despite the lack of information on its traditional use, the chemical and physical properties of

muscomin have been documented. This information is crucial for researchers and drug

development professionals who may wish to investigate this compound further.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1256285?utm_src=pdf-interest
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://foodb.ca/compounds/FDB016261
https://foodb.ca/compounds/FDB016261
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://foodb.ca/compounds/FDB016261
https://www.benchchem.com/product/b1256285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₈H₁₈O₇

Average Molecular Weight 346.3313 g/mol

Monoisotopic Molecular

Weight
346.10525293 Da

IUPAC Name

5,8-dihydroxy-3-[(4-

hydroxyphenyl)methyl]-6,7-

dimethoxy-3,4-dihydro-2H-1-

benzopyran-4-one

Synonyms

3-(4-hydroxybenzyl)-5,8-

dihydroxy-6,7-

dimethoxychroman-4-one

[2]

Physical Description Solid [2]

Melting Point 144.7 °C [2]

Water Solubility
304.7 mg/L @ 25 °C

(estimated)
[3]

The Absence of Ethnobotanical Data
The core of the user's request focused on the traditional and ethnobotanical knowledge

surrounding muscomin. However, extensive searches have yielded no such information. This

suggests that:

Veltheimia viridifolia, the plant source of muscomin, may not have been a prominent feature

in the traditional pharmacopeias of the regions where it grows.

If it was used, the specific applications and knowledge may not have been recorded in a way

that is accessible through modern databases and scientific literature.

The compound itself may not have any significant bioactive properties that would have led to

its adoption as a traditional remedy.
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Due to this complete lack of data on the traditional use of muscomin, it is not possible to

provide the requested in-depth technical guide, including quantitative data tables on its effects,

detailed experimental protocols from ethnobotanical studies, or diagrams of its signaling

pathways. The creation of such a document would require a foundation of existing traditional

knowledge and scientific investigation that, for muscomin, does not appear to exist in the

public domain.

A Logical Representation of the Information Gap
The following diagram illustrates the current state of knowledge regarding muscomin,

highlighting the disconnect between its chemical identification and any known traditional use.
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Figure 1: Knowledge Gap in Muscomin Research.

In conclusion, for researchers, scientists, and drug development professionals, muscomin
represents a scientifically identified natural product with a completely uncharted ethnobotanical

and traditional medicine history. Any future research on this compound would be breaking new

ground in exploring its potential biological activities without the guidance of traditional

knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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